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Compound of Interest

Compound Name:
Morpholin-4-yl-piperazin-1-yl-

methanone

CAS No.: 98834-08-3

Cat. No.: B1361417

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preclinical investigation of novel

piperazine-based compounds as potential antidepressant agents. It outlines the scientific

rationale, key experimental protocols, and data interpretation strategies necessary for a robust

evaluation of these molecules. By integrating established methodologies with expert insights,

this guide aims to facilitate the efficient and effective progression of promising candidates from

discovery to development.

Introduction: The Therapeutic Promise of the
Piperazine Scaffold
The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of

numerous approved drugs with diverse pharmacological activities, including antidepressant,

antipsychotic, and anxiolytic effects.[1][2][3][4] Its prevalence in successful central nervous
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system (CNS) therapies stems from its favorable pharmacokinetic properties, particularly its

ability to cross the blood-brain barrier, and its versatile chemical nature that allows for structural

modifications to achieve desired target engagement. Many established antidepressant

medications, such as vortioxetine and trazodone, feature a piperazine moiety, highlighting its

significance in the design of novel therapeutics for depressive disorders.[1][5][6]

The antidepressant effects of piperazine derivatives are often attributed to their interaction with

the monoaminergic neurotransmitter systems.[1][7] These compounds can modulate the

activity of serotonin (5-HT), dopamine (DA), and norepinephrine (NE) through various

mechanisms, including receptor agonism/antagonism and inhibition of neurotransmitter

reuptake.[8][9][10] This multi-target engagement may offer advantages over single-mechanism

agents, potentially leading to enhanced efficacy and a broader spectrum of activity.

This guide will detail the essential in vivo and in vitro assays required to systematically evaluate

the antidepressant potential of novel piperazine-based compounds.

Core Mechanistic Pathways and Primary Screening
Funnel
The initial assessment of a piperazine-based compound's antidepressant potential typically

involves a tiered screening approach. This begins with in vitro assays to determine the

compound's primary mechanism of action, followed by in vivo behavioral models to assess its

efficacy in animal models of depression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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